Cas no 25664-47-5 (Benzo[b]thiophene, 2-(4-methylphenyl)-)

Benzo[b]thiophene, 2-(4-methylphenyl)- structure
25664-47-5 structure
Product Name:Benzo[b]thiophene, 2-(4-methylphenyl)-
CAS No:25664-47-5
MF:C15H12S
MW:224.320782661438
CID:238442
PubChem ID:4137393
Update Time:2025-04-19

Benzo[b]thiophene, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1-benzothiophene
    • 25664-47-5
    • 2-(4-methylphenyl)benzo[b]thiophene
    • 2-(p-tolyl)benzothiophene
    • DTXSID80399762
    • SCHEMBL8338272
    • XJLLNQDYYNJHFS-UHFFFAOYSA-N
    • AKOS000281694
    • Inchi: 1S/C15H12S/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H3
    • InChI Key: XJLLNQDYYNJHFS-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 224.06606
  • Monoisotopic Mass: 224.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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